Cas no 38727-07-0 (methanesulfonic acid; (1R,2S)-2-phenylcyclohexan-1-amine)

• Product name: methanesulfonic acid; (1R,2S)-2-phenylcyclohexan-1-amine
• CAS No: 38727-07-0
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 308477
• PubChem ID: 217375

methanesulfonic acid; (1R,2S)-2-phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-phenylcyclohexan-1-amine
• methanesulfonic acid
• DTXSID40192019
• dl-trans-2-Phenylcyclohexylamine methanesulfonate
• 38727-07-0
• Cyclohexylamine, 2-phenyl-, monomethanesulfonate, trans-(+-)-
• methanesulfonic acid; (1R,2S)-2-phenylcyclohexan-1-amine

• Inchi： InChI=1S/C12H17N.CH4O3S/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4/h1-3,6-7,11-12H,4-5,8-9,13H2;1H3,(H,2,3,4)
• InChI Key： PXJIQRJEFQMXDY-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2N)C=CC=CC=1.CS(O)(=O)=O

Computed Properties

• Exact Mass: 271.12433
• Monoisotopic Mass: 271.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39